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Compound of Interest

Compound Name: Cl3H2NdO

CAS No.: 19423-78-0

Cat. No.: B3342362 Get Quote

Executive Summary
Neodymium(III) chloride hexahydrate (

) serves as a critical trivalent lanthanide precursor in high-purity applications ranging from
catalytic polymerization to the synthesis of luminescent nanoparticles for bio-imaging. Unlike
simple salts, its utility is governed by a complex interplay between its hygroscopic nature,
coordination geometry, and thermal instability.

This guide moves beyond basic datasheet parameters to analyze the structural and

thermodynamic behaviors that dictate experimental success. It is designed for researchers who

require strict control over stoichiometry and purity in drug development and materials science

workflows.

Molecular Architecture & Crystallography[1][2]
Crystal System and Coordination
While anhydrous

adopts a hexagonal

-type structure, the commercially relevant hexahydrate crystallizes in the monoclinic system
(typically Space Group
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or

).

Coordination Sphere: The

ion is not simply surrounded by water. It forms a complex cation

.

Geometry: The coordination number is 8, forming a square antiprismatic geometry. Two

chloride ions and six water molecules coordinate directly to the metal center, while the

remaining chloride ion exists as a counter-anion in the outer sphere, stabilized by hydrogen

bonding.

Implication for Synthesis: When dissolving this salt for organometallic synthesis, the removal of

the inner-sphere water requires significant energy and chemical scavengers (see Section 5), as

simple heating often leads to hydrolysis rather than dehydration.

Key Physical Parameters[1][2][3][4][5]
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Property Value Technical Context

Formula
Hexahydrate is the stable

phase at STP.[1]

Molar Mass 358.69 g/mol

Use this value for

stoichiometric calculations, not

the anhydrous mass (250.60

g/mol ).[1]

Appearance Mauve/Purple Prisms

Color arises from

hypersensitive f-f transitions (

).[1]

Density 2.28 g/cm³
Significantly lower than

anhydrous (4.13 g/cm³).[1][2]

Hygroscopicity High (Deliquescent)

Rapidly absorbs moisture to

form a liquid phase; requires

handling in low-humidity

environments (<40% RH).[1]

Thermodynamic & Thermal Stability Profile
The thermal decomposition of neodymium chloride hydrate is non-trivial. It does not simply lose

water to become anhydrous; it competes with a hydrolysis pathway that ruins product purity by

forming insoluble oxychlorides (

).

Thermal Decomposition Pathway
The dehydration occurs in distinct steps. A critical failure point in lab protocols is heating above

160°C in air, which irreversibly contaminates the sample with oxides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://www.chemeurope.com/en/encyclopedia/Neodymium%28III%29_chloride.html
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3342362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process Criticality
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Figure 1: Thermal decomposition logic showing the divergence between successful

dehydration and hydrolysis-driven contamination.

Solubility & Solution Chemistry
For drug development and biological assays, the solution behavior of

is defined by the lability of the aqua ligands.

Solvent Compatibility[1][2]
Solvent Solubility Interaction Mechanism

Water Very High (~2.46 g/mL)

Exothermic dissolution.[1]

Forms

species at dilute

concentrations.

Ethanol Soluble
Solvation by hydroxyl groups;

useful for sol-gel precursors.[1]

Acetone/THF Moderate to Low

Solubility increases if

complexing agents (e.g.,

TOPO, TBP) are added.[1]

Chloroform Insoluble
Non-polar nature prevents

solvation of the ionic lattice.
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pH Sensitivity and Hydrolysis
In aqueous solution,

is a weak acid.

Critical Threshold: If pH > 6.5, colloidal

begins to form, manifesting as a slight turbidity.

Stabilization: Maintain stock solutions at pH 3–4 using dilute HCl to ensure ionic

homogeneity.

Experimental Protocol: Purification & Dehydration
Objective: Prepare anhydrous-grade

from the hexahydrate for water-sensitive catalytic applications (e.g., Ziegler-Natta
polymerization). Why this matters: Commercial "anhydrous" salts often contain residual
hydroxy-chlorides. This self-validating protocol ensures reactive purity.

The Ammonium Chloride Route
Direct heating causes hydrolysis (

). The addition of

creates a chemical buffer that shifts the equilibrium back toward the chloride.

Mixing: Mix

with

in a 1:6 molar ratio (excess

is required).

Stepwise Heating (Vacuum Schlenk Line):

Phase 1 (100°C): Removal of free water.

Phase 2 (200°C): Decomposition of intermediate hydrates.
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Phase 3 (350°C): Sublimation of excess

.

Validation: The final product should be a powdery mauve solid. Any gray/white residue

indicates

formation.[1]

Storage: Transfer immediately to a glovebox (

ppm,

ppm).

Biological & Pharmaceutical Applications[1][2][6]
In drug development,

is rarely the API (Active Pharmaceutical Ingredient) but frequently a critical functional precursor.

Nanoparticle Engineering
Nd-doped nanoparticles (e.g.,

) are used for Deep Tissue Bio-imaging.

Mechanism: Nd ions emit in the "Second Biological Window" (NIR-II, 1000–1400 nm), where

tissue scattering and autofluorescence are minimal.

Role of

: High-purity hexahydrate is the dopant source. Impurities (Fe, transition metals) quenches
the fluorescence, making the 99.999% (5N) purity grade essential.

Toxicity & Safety Profile
Class: Mildly toxic (similar to sodium chloride in acute exposure, but bio-accumulative).

Anticoagulant Effect: Soluble lanthanides can mimic Calcium (
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) in biological pathways, potentially inhibiting blood clotting factors.

Handling: Standard PPE (gloves, goggles) is sufficient. Avoid inhalation of dust to prevent

pneumoconiosis-like lung irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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